Cas no 1015856-29-7 (tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate)

• Product Name: tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate
• CAS No: 1015856-29-7
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• MDL: MFCD09998261
• CID: 4566745
• Update Time: 2025-10-31

tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (1H-BENZO[D][1,2,3]TRIAZOL-1-YL)METHYL(ALLYL)CARBAMATE
• tert-Butyl ((1H-benzo[d][1,2,3]triazol-1-yl)methyl)(allyl)carbamate
• AR3197
• A926775
• tert-butyl N-(benzotriazol-1-ylmethyl)-N-prop-2-enylcarbamate
• tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate

• MDL： MFCD09998261
• Inchi： 1S/C15H20N4O2/c1-5-10-18(14(20)21-15(2,3)4)11-19-13-9-7-6-8-12(13)16-17-19/h5-9H,1,10-11H2,2-4H3
• InChI Key： IRSWVGFBTFBKQD-UHFFFAOYSA-N
• SMILES： O(C(N(CC=C)CN1C2C=CC=CC=2N=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• XLogP3: 2.8
• Topological Polar Surface Area: 60.2

Experimental Properties

• Color/Form: White to Yellow Solid

tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Additional information on tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate

Comprehensive Overview of tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate (CAS No. 1015856-29-7)

The compound tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate (CAS No. 1015856-29-7) is a specialized organic molecule widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring a benzotriazole core and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most searched questions about tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate revolves around its synthesis and reactivity. The compound's allyl and benzotriazole functionalities enable diverse chemical transformations, such as cross-coupling reactions and nucleophilic substitutions. These properties align with the growing demand for modular synthetic approaches in medicinal chemistry, where CAS No. 1015856-29-7 serves as a versatile building block.

In recent years, the rise of green chemistry has spurred interest in sustainable synthetic routes for compounds like tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate. Researchers are exploring catalytic methods and solvent-free conditions to minimize environmental impact. This trend reflects broader industry shifts toward eco-friendly practices, making the compound a topic of discussion in academic and industrial forums.

Another hot topic is the role of benzotriazole derivatives in drug design. The 1H-Benzod1,2,3triazol-1-yl moiety in CAS No. 1015856-29-7 is known for its ability to enhance pharmacokinetic properties, such as solubility and metabolic stability. This has led to its incorporation in preclinical candidates targeting diseases like cancer and infectious diseases, addressing urgent healthcare challenges.

From a commercial perspective, suppliers of tert-Butyl (1H-Benzod1,2,3triazol-1-yl)methyl(allyl)carbamate emphasize its high purity and scalability. The compound's stability under standard storage conditions (e.g., room temperature, inert atmosphere) ensures its suitability for large-scale applications. Quality control protocols, including HPLC and NMR analysis, are critical to meeting the stringent requirements of pharmaceutical clients.

Looking ahead, the demand for CAS No. 1015856-29-7 is expected to grow alongside advancements in precision medicine and bioconjugation techniques. Its compatibility with click chemistry and other bioorthogonal reactions positions it as a key player in next-generation therapeutics. As research continues, this compound will likely remain a focal point for innovation in organic synthesis and applied sciences.